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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-

ethoxynaphthalene

Cat. No.: B13159024

Get Quote

Document Control:

Target Compound: 1-(Bromomethyl)-2-ethoxynaphthalene

Chemical Class: Benzylic Bromide / Naphthalene Derivative

Primary Hazard: Potent Alkylating Agent / Lachrymator / Corrosive

Part 1: Executive Summary & Chemical Profile
Status: High-Risk Research Chemical. Note: As a specific intermediate (likely for Nafcillin-type

pharmacophores) with limited direct vendor SDS availability, this guide derives safety protocols

from the functional group properties of benzylic bromides and naphthalene derivatives. This

approach assumes the "worst-case" reactivity profile standard in pharmaceutical process

safety.
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Property Detail

Chemical Name 1-(Bromomethyl)-2-ethoxynaphthalene

Structure

Naphthalene ring substituted at C1 with a

bromomethyl group (-CH₂Br) and at C2 with an

ethoxy group (-OCH₂CH₃).[1][2][3][4]

Molecular Formula C₁₃H₁₃BrO

Molecular Weight ~265.15 g/mol

Physical State
Solid (crystalline) or oil (depending on

purity/temperature). Likely low melting point.

Solubility
Soluble in organic solvents (DCM, THF, Ethyl

Acetate). Hydrolyzes in water.[5]

The "Why" of Toxicity (Mechanism of Action)
To handle this chemical safely, you must understand how it injures biological tissue. It is not

merely "corrosive"; it is a bi-functional aggressor:

Alkylation (The Silent Killer): The benzylic carbon is highly electrophilic. It attacks

nucleophiles (DNA, proteins) in the body. The ethoxy group at the C2 position donates

electrons into the ring, stabilizing the transition state and potentially increasing the leaving

group ability of the bromide compared to simple benzyl bromide.

Acid Hydrolysis (The Immediate Burn): Upon contact with moisture (eyes, lungs, sweat), the

C-Br bond hydrolyzes to release Hydrogen Bromide (HBr), a strong acid that causes

immediate chemical burns and respiratory edema.

Part 2: Hazard Dynamics & Toxicology
GHS Classification (Derived)

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[6]

Serious Eye Damage: Category 1 (Irreversible damage).
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Sensitization: Skin Sensitizer (Potential for allergic dermatitis upon re-exposure).

Acute Health Effects[4]
Inhalation:Lachrymator. Vapors cause intense tearing and burning of the mucous

membranes. High concentrations can lead to delayed pulmonary edema (fluid in lungs).

Skin Contact: Corrosive.[3][6][7][8] Burns may not be immediately painful due to nerve

damage (insidious onset).

Eye Contact: Capable of causing permanent corneal opacity and blindness.

Part 3: Operational Safety & Engineering Controls
This section defines the "Barrier System" required to manipulate this compound.

Engineering Controls
Primary Barrier: All handling must occur inside a certified Chemical Fume Hood with a face

velocity of 80–100 fpm.

Secondary Barrier: Use a spill tray to contain potential leaks.

Atmosphere: Inert atmosphere (Nitrogen/Argon) is recommended not just for chemistry, but

to prevent hydrolysis-induced HBr release.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with benzylic halides due to rapid

permeation.
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PPE Component Specification Rationale

Hand Protection

Silver Shield® (Laminate) or

Double-gloved Nitrile (Change

every 15 mins).

Benzylic bromides penetrate

nitrile rubber rapidly. Laminate

offers >4h breakthrough.

Eye Protection
Chemical Splash Goggles +

Face Shield.

Safety glasses do not protect

against vapors/aerosols which

are lachrymatory.

Body Protection
Tyvek® Lab Coat or Chemical

Apron.

Prevents saturation of street

clothes.

Respiratory
P100/OV Cartridge (only

outside hood).

Only for emergency

egress/spill cleanup.

Workflow Logic Diagram
The following Graphviz diagram illustrates the decision logic for handling this compound.
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Start: Handling 1-(Bromomethyl)-2-ethoxynaphthalene
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Don PPE: Silver Shield Gloves + Goggles
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Stop Work / Maintenance

No

Perform Synthesis/Transfer

Spill Event?

Apply Quench Solution
(Ammonium Hydroxide/Thiosulfate)

Yes

Dispose as Halogenated Organic Waste

No (Routine Cleanup)
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Figure 1: Operational decision tree for handling benzylic bromides.

Part 4: Emergency Response Protocols
Self-Validating First Aid Loops
Principle: Speed is critical. The hydrolysis to HBr happens on the skin.
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Eye Contact:

IMMEDIATE: Flush with water for 15 minutes.

VALIDATION: Check for pH neutrality if paper is available, but do not delay flushing.

ESCALATION: Transport to ER immediately.

Skin Contact:

IMMEDIATE: Drench in safety shower. Remove contaminated clothing under the shower.

NEUTRALIZE: Wash with soap and water.[3][6][8][9] Do not use alcohol (increases skin

permeability).

TREAT: Apply Calcium Gluconate gel (if HBr burn is suspected deep tissue) or standard

burn treatment.

Spill Cleanup & Decontamination (The "Quench"
Protocol)
Do not simply wipe up. You must chemically deactivate the alkylating agent.

Decontamination Solution (The "Quencher"):

Formula: 10% Sodium Thiosulfate (

) in water OR Dilute Ammonium Hydroxide (

).

Mechanism: These nucleophiles attack the benzylic carbon, displacing the bromide and

forming a non-toxic salt.

Step-by-Step Spill Protocol:

Evacuate: If outside the hood, evacuate the lab (Lachrymator risk).

PPE Up: Don Silver Shield gloves and respiratory protection.
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Contain: Surround spill with absorbent pads.

Quench: Gently pour the Decontamination Solution over the spill.

Wait: Allow 10-15 minutes for the reaction (solution may warm up).

Collect: Absorb the neutralized slurry and dispose of as hazardous waste.

Part 5: Synthesis & Stability Context
Reactivity Profile
This compound is an Electrophile.

Incompatible with: Strong bases, amines, oxidizers, alcohols (solvolysis).[10]

Storage: Keep cold (

), dry, and under inert gas (Argon). Moisture causes degradation to the alcohol and HBr.

Reaction Pathway Visualization
Understanding the degradation helps in troubleshooting synthesis failures.

1-(Bromomethyl)-2-ethoxynaphthalene
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H2O (Moisture)

Nucleophile (Drug Core)

Click to download full resolution via product page

Figure 2: Competitive pathways: Synthesis (Green) vs. Hydrolysis/Degradation (Red).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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